(3-(2-Methoxyethoxy)pyridin-4-yl)methanamine
Overview
Description
(3-(2-Methoxyethoxy)pyridin-4-yl)methanamine is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant Agents
A study by Pandey and Srivastava (2011) focused on the synthesis of novel Schiff bases of 3-aminomethyl pyridine, which exhibited significant anticonvulsant activity. These compounds were found to provide protection against seizures in various models, demonstrating their potential as anticonvulsant agents. Their chemical structures were confirmed using techniques like FT-IR and NMR spectroscopy (Pandey & Srivastava, 2011).
Photocytotoxicity and Cellular Imaging
Basu et al. (2014, 2015) explored the photocytotoxic properties of Iron(III) complexes involving derivatives of pyridin-2-ylmethyl methanamine. These complexes showed exceptional photocytotoxicity under red light, proving effective in generating reactive oxygen species and causing apoptosis in cancer cells. They also demonstrated the capability for cellular imaging, with significant uptake in cancer cells (Basu et al., 2014); (Basu et al., 2015).
Catalysis and Chemical Synthesis
Roffe et al. (2016) synthesized 1-(3-(Pyridin-2-yl)phenyl)methanamine derivatives for their application in catalysis. These compounds were used to create unsymmetrical NCN′ pincer palladacycles, which showed good activity and selectivity in catalytic applications, particularly where the palladacycle remained in the Pd(II) state (Roffe et al., 2016).
Photo-induced Oxidation Studies
Draksharapu et al. (2012) conducted photochemistry studies on complexes involving 1,1-di(pyridin-2-yl)-N,N-bis(pyridin-2-ylmethyl)methanamine. Their research revealed the enhancement of the rate of outer sphere electron transfer to oxygen, yielding superoxide radical anion and complexes in the Fe(III) redox state. This study contributes to understanding the role of such complexes in oxidative processes (Draksharapu et al., 2012).
Selective Detection of Ions
Aggrwal et al. (2021) investigated the reaction products of 2,3-dibromonaphthalene-1,4-dione with pyridyl amines, including pyridin-4-yl)methanamine, for their potential in selectively detecting Hg and Ni ions. This research opens avenues for the development of sensitive and selective ion detection methods (Aggrwal et al., 2021).
Mechanism of Action
Properties
IUPAC Name |
[3-(2-methoxyethoxy)pyridin-4-yl]methanamine | |
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InChI |
InChI=1S/C9H14N2O2/c1-12-4-5-13-9-7-11-3-2-8(9)6-10/h2-3,7H,4-6,10H2,1H3 | |
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InChI Key |
ILZOBRGOICCGIU-UHFFFAOYSA-N | |
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Canonical SMILES |
COCCOC1=C(C=CN=C1)CN | |
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Molecular Formula |
C9H14N2O2 | |
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Molecular Weight |
182.22 g/mol | |
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